4-(2,4-difluorophenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(2,4-difluorophenyl)-1-propan-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C15H15F2N3O/c1-8(2)20-15-12(7-18-20)11(6-14(21)19-15)10-4-3-9(16)5-13(10)17/h3-5,7-8,11H,6H2,1-2H3,(H,19,21)
• InChI Key: CFFSETCIJOOWQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(CC(=O)N2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H15F2N3O
• Molecular Weight: 291.30 g/mol

Description

This compound is a pyrazole derivative. Pyrazole derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities.

Synthesis Analysis

Pyrazole derivatives have a huge variety of synthesis methods and synthetic analogues. An effective one-pot strategy was developed for the synthesis of 4-arylpyrazolo.

Molecular Structure Analysis

The molecular structure of this compound is complex. It contains a pyrazole nucleus, which is a five-membered heterocycle that constitutes a class of compounds particularly useful in organic synthesis.

Chemical Reactions Analysis

This compound has shown in vivo efficacy without vasoconstrictor effect. It has been used in the treatment of migraine.

Mechanism of Action

This compound is a potent, selective, competitive human calcitonin gene-related peptide (CGRP) receptor antagonist. CGRP receptor antagonists have been clinically shown to be effective in the treatment of migraine.

Future Directions

This compound is currently in phase II clinical trials for the treatment of migraine. The future directions of this compound will likely depend on the results of these clinical trials.